Cas no 946306-74-7 (4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-nitrophenyl)benzamide)

• Product Name: 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-nitrophenyl)benzamide
• CAS No: 946306-74-7
• MF: C₂₄H₂₂N₂O₅
• MW: 418.441886425018
• CID: 6025205
• PubChem ID: 26842034
• Update Time: 2025-08-05

4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-nitrophenyl)benzamide
• Benzamide, 4-[[(2,3-dihydro-2,2-dimethyl-7-benzofuranyl)oxy]methyl]-N-(3-nitrophenyl)-
• 4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)-N-(3-nitrophenyl)benzamide
• 4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-(3-nitrophenyl)benzamide
• 946306-74-7
• F2205-0344
• AKOS004952326
• 4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-(3-nitrophenyl)benzamide

• Inchi： 1S/C24H22N2O5/c1-24(2)14-18-5-3-8-21(22(18)31-24)30-15-16-9-11-17(12-10-16)23(27)25-19-6-4-7-20(13-19)26(28)29/h3-13H,14-15H2,1-2H3,(H,25,27)
• InChI Key： PYDYVOTYVODEKM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)C1=CC=C(COC2=C3OC(C)(C)CC3=CC=C2)C=C1

Computed Properties

• Exact Mass: 418.15287181g/mol
• Monoisotopic Mass: 418.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Boiling Point: 522.8±50.0 °C(Predicted)
• pka: 12.51±0.70(Predicted)

Additional information on 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-nitrophenyl)benzamide

Professional Introduction to Compound with CAS No. 946306-74-7 and Product Name: 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-nitrophenyl)benzamide

Compound with the CAS number 946306-74-7 and the product name 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-nitrophenyl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a benzofuran core, which is a well-known scaffold in medicinal chemistry, known for its biological activity and structural versatility. The presence of a nitrophenyl group in the molecule suggests potential interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The benzofuran moiety is derived from 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yloxy, which is a key intermediate in the synthesis. This intermediate is particularly interesting because it introduces a highly reactive oxymethyl group, which can participate in various chemical transformations. The introduction of the 3-nitrophenyl group on the benzamide moiety further enhances the compound's potential biological activity by providing a site for hydrogen bonding and other non-covalent interactions with biological targets.

Recent research in the field of drug discovery has highlighted the importance of molecular diversity in identifying new therapeutic agents. Compounds like 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-nitrophenyl)benzamide are particularly valuable because they combine multiple pharmacophoric elements into a single molecule. This approach has been shown to increase the likelihood of finding compounds with desirable pharmacological properties. The benzofuran core, for instance, has been associated with various biological activities, including anti-inflammatory and anti-cancer effects. The nitrophenyl group, on the other hand, is known to enhance binding affinity to certain enzymes and receptors.

In vitro studies have begun to explore the potential of this compound as a lead molecule for drug development. Initial assays have shown promising results in terms of binding affinity to several target proteins. The benzamide moiety is particularly noteworthy as it is a common pharmacophore in many approved drugs due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, which could be advantageous in treating complex diseases.

The synthesis of this compound also highlights advancements in synthetic methodologies that allow for the efficient construction of complex molecular architectures. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming key bonds within the molecule. These reactions provide high selectivity and yield, making them ideal for large-scale production. Additionally, modern computational methods have been employed to predict and optimize reaction pathways, further improving the efficiency of the synthesis.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that it may have therapeutic effects against several diseases by modulating key biological pathways. For example, studies suggest that compounds with similar structures may inhibit enzymes involved in inflammation and cancer progression. While more research is needed to fully understand its mechanism of action, these preliminary findings are encouraging.

The development of new drugs is often a lengthy and expensive process, but compounds like 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-nitrophenyl)benzamide offer hope by providing starting points for drug discovery programs. By leveraging existing knowledge about bioactive scaffolds and functional groups, researchers can accelerate the identification of new therapeutic agents. This approach not only saves time and resources but also increases the likelihood of success in developing drugs that meet regulatory requirements.

Future directions for research on this compound include further exploration of its pharmacological properties through both in vitro and in vivo studies. Animal models will be crucial for evaluating its safety and efficacy before human trials can begin. Additionally, computational modeling techniques will be used to predict how the compound interacts with biological targets at an atomic level. This information will be invaluable for designing next-generation analogs with improved properties.

In conclusion,4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-nitrophenyl)benzamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a benzofuran core, oxymethyl group, nitrophenyl moiety, and benzamide pharmacophore makes it an intriguing candidate for drug development programs aimed at treating various diseases including cancer, inflammation, and other conditions characterized by dysregulation of key biological pathways.